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Compound of Interest

Compound Name: 5-Hydroxy-3-phenylbenzoic acid

CAS No.: 35489-88-4

Cat. No.: B1503092

Get Quote

Executive Summary & Chemical Profile
5-Hydroxy-3-phenylbenzoic acid is a functionalized biphenyl scaffold often utilized in Metal-

Organic Framework (MOF) synthesis and medicinal chemistry.[1][2][3] Its structure combines a

carboxylic acid and a phenolic hydroxyl group on a biphenyl core.

Crucial Safety Context: While specific toxicological data for this exact isomer is often limited in

public repositories, we must apply the Precautionary Principle based on its structural analogs

(e.g., 4-Hydroxy-3-phenylbenzoic acid, CAS 92379-11-8).[1][2][3] This compound exhibits the

dual hazards of organic acids (irritation/corrosion) and phenols (rapid absorption/protein

denaturation).

Primary Hazards (Derived from Structural Class):

Severe Eye Damage (H318): Phenolic acids can cause irreversible corneal opacity.[3]

Respiratory Irritation (H335): Fine particulates are potent upper respiratory tract irritants.[3]

Skin Irritation (H315): Potential for contact dermatitis.[3]
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Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system. Do not deviate from these

specifications without a documented risk assessment.
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PPE Category Specification Scientific Rationale

Eye Protection
Chemical Splash Goggles

(Indirect Vent)

Critical: Standard safety

glasses are insufficient.[1][2][3]

Fine organic dust can bypass

side-shields.[1][2][3] The

acidic/phenolic nature of the

compound poses a risk of

permanent eye damage upon

contact with mucosal

membranes.

Hand Protection
Double Nitrile Gloves(Inner: 4

mil / Outer: 5-8 mil)

Permeation Defense: Phenolic

compounds can permeate thin

nitrile.[1][2][3] Double gloving

provides a "breakthrough

indicator" system. If the outer

glove is compromised, the

inner glove protects during

doffing.

Respiratory
Fume Hood (Primary)N95/P2

Respirator (Secondary)

Engineering Control First: All

open-vessel handling must

occur inside a certified fume

hood.[1][2][3] Use a respirator

only if weighing outside a hood

(not recommended) or during

spill cleanup.[3]

Body Defense
Lab Coat (High-neck, snap

closure) + Tyvek Sleeves

Dust Migration: Fine powders

settle on forearms.[1][2][3]

Disposable Tyvek sleeves

bridge the gap between the

glove cuff and lab coat,

preventing skin accumulation.

Operational Protocol: Step-by-Step
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Phase 1: Engineering Controls & Preparation[1]
Static Mitigation: Organic powders are prone to static charging, which causes particle

scattering. Place an ionizing bar or antistatic gun near the balance inside the fume hood.

Airflow Check: Verify fume hood face velocity is between 0.3 – 0.5 m/s (60–100 fpm).

Waste Staging: Pre-label a solid waste container ("Solid Organic Acid Waste") and place it

inside the hood to prevent transferring contaminated materials across the lab.

Phase 2: Weighing and Transfer
Donning Sequence: Wash hands

Inner Gloves

Lab Coat

Tyvek Sleeves

Outer Gloves

Goggles.

Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of

stock bottles.

Solubilization: If dissolving in organic solvents (e.g., DMSO, DMF), add solvent slowly. The

heat of solvation for carboxylic acids can be exothermic, potentially increasing vapor

pressure of the solvent.

Phase 3: Decontamination & Doffing[1]
Dry Wipe: Before removing items from the hood, wipe the exterior of the container with a dry

Kimwipe to remove invisible dust.

Glove Removal:

Remove outer gloves inside the hood and dispose of them as solid hazardous waste.
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Inspect inner gloves for tears or discoloration.

Surface Cleaning: Wipe the balance area with a mild detergent (pH neutral) followed by

water. Avoid using pure ethanol initially, as it may spread the hydrophobic powder rather than

solubilizing it effectively.

Visual Workflow: Safety Logic
The following diagram illustrates the decision logic for handling this compound, emphasizing

the "Stop/Go" safety checks.
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START: Handling Request

Risk Assessment:
Verify CAS & SDS (H318 Check)

Preparation:
1. Fume Hood On
2. Ionizer Ready

3. Waste Container Staged

Confirmed

Donning PPE:
Double Nitrile + Goggles + Sleeves

Handling (In Hood):
Weighing & Transfer

Spill or Dust Release?

EMERGENCY:
1. Evacuate Area

2. Don N95/Respirator
3. Absorb with Dry Pad

Yes

Disposal:
Solid Organic Waste Stream

No

Doffing:
Remove Outer Gloves in Hood

END: Wash Hands

Click to download full resolution via product page
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Caption: Operational logic flow for handling 5-Hydroxy-3-phenylbenzoic acid, detailing critical

decision points for spill management and waste disposal.

Disposal & Emergency Response
Waste Disposal Protocol

Classification: Regulated Hazardous Waste (Solid, Organic, Acidic).

Container: High-density polyethylene (HDPE) or glass wide-mouth jar.

Labeling: Must adhere to RCRA or local regulations. Label clearly: "Hazardous Waste - Solid

Organic Acid (Contains Phenols)."[1][2][3]

Prohibition:NEVER flush down the drain. The pKa of benzoic acid derivatives (~4.2) and

phenols (~10) means they can precipitate in plumbing or disrupt municipal water treatment

biology.

Emergency Measures
Eye Contact: Immediate irrigation is vital. Flush for 15 minutes minimum. Phenolic

compounds can cause numbing, masking the extent of the injury—continue flushing even if

pain subsides.

Skin Contact: Wash with soap and water.[4][5] If available, use Polyethylene Glycol 300

(PEG 300) swabbing for phenol-specific decontamination, followed by water rinse.[1][2][3]

Spills: Do not sweep dry dust (creates aerosols).[3] Cover with a wet paper towel (dampened

with water) to suppress dust, then scoop into a waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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